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Compound of Interest

Compound Name: 1,2-Diisopropylbenzene

Cat. No.: B3427237 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

1,2-Diisopropylbenzene, ensuring compliance with regulations and minimizing environmental

impact.

Key Properties and Safety Data of 1,2-
Diisopropylbenzene
Understanding the physicochemical properties of a substance is the first step toward safe

handling and disposal. The following table summarizes the key quantitative data for 1,2-
Diisopropylbenzene.
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Property Value

Molecular Formula C₁₂H₁₈

Molecular Weight 162.27 g/mol

Boiling Point 203 °C / 397 °F @ 760 mmHg[1]

Melting Point -17 °C / 1.4 °F[1]

Flash Point 76 °C / 168 °F[1]

Vapor Pressure 0.25 mmHg @ 20 °C[1]

Vapor Density 5.6 (Air = 1)[1]

Specific Gravity 0.86[1]

Autoignition Temperature 840 °F / 449 °C[2]

Solubility Insoluble in water[1][3]

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is imperative to follow these safety protocols to

mitigate risks of exposure and accidents.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][4]

Hand Protection: Wear protective gloves.[4][5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[5]

Respiratory Protection: In case of inadequate ventilation, wear a suitable respirator.[6]

Engineering Controls:

Work in a well-ventilated area.[5][7]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1][5]

Do not breathe vapors or mist.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5][6]

Use non-sparking tools to prevent ignition.[5][6]

Step-by-Step Disposal Procedure
The disposal of 1,2-Diisopropylbenzene is governed by federal, state, and local regulations

for hazardous waste.[8][9][10] It is classified as a material that is very toxic to aquatic life with

long-lasting effects.[5] Therefore, it must not be released into the environment.[5][7]

1. Waste Identification and Segregation:

Identify the waste as 1,2-Diisopropylbenzene and determine if it is mixed with any other

substances.

Segregate it from other non-hazardous waste streams.

2. Containment:

Collect the waste in a suitable, closed, and properly labeled container.[5][7] The container

should be in good condition and not leaking.[9]

The label should clearly indicate "Hazardous Waste" and identify the contents as "1,2-
Diisopropylbenzene".

3. Storage:
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Store the sealed container in a well-ventilated, cool, and designated hazardous waste

storage area.[1][5]

The storage area should have no access to drains or sewers.[5]

4. Spill Management:

In the event of a spill, immediately remove all ignition sources.[5][7]

Ventilate the area.[5][7]

Contain the spill by absorbing the liquid with sand or another non-combustible absorbent

material.[3][5][7]

Collect the absorbed material using spark-proof tools and place it into a suitable, closed

container for disposal.[5]

5. Professional Disposal:

Arrange for the disposal of the hazardous waste through a licensed and certified hazardous

waste disposal company.

The disposal must be carried out in an appropriate treatment and disposal facility in

accordance with all applicable laws and regulations.[5]

Hazardous waste is tracked from its generation to its final disposal using a "cradle-to-grave"

manifest system to ensure it is handled safely.[8][11]

Important Note: Never dispose of 1,2-Diisopropylbenzene down the drain or in the regular

trash.[12] This substance is harmful to aquatic life and can have long-lasting detrimental effects

on the environment.[2][7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1,2-
Diisopropylbenzene.
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Start: 1,2-Diisopropylbenzene Waste Generated

Step 1: Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Protective Clothing

Step 2: Segregate and Contain Waste
- Use designated, sealed, and labeled containers.

Is there a spill?

Step 3: Absorb Spill with Inert Material
- Use sand or non-combustible absorbent.

- Use non-sparking tools.

Yes

Step 4: Store Container in Designated Area
- Well-ventilated, cool, and secure location.

- Away from ignition sources.

No

Step 5: Arrange for Professional Disposal
- Contact licensed hazardous waste disposal service.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,2-Diisopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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